2-(5-Bromothiophene-2-carboxamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(5-bromothiophene-2-carbonyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H15BrN2O2S2/c1-7-2-3-9-8(6-7)12(13(17)19)15(22-9)18-14(20)10-4-5-11(16)21-10/h4-5,7H,2-3,6H2,1H3,(H2,17,19)(H,18,20)
• InChI Key: IWPLXSDIRHJFIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(S3)Br)C(=O)N
• Molecular Formula: C15H15BrN2O2S2
• Molecular Weight: 399.3 g/mol

Description

Thiophene-based compounds have been of interest to scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, 5-Bromo-2-thiophenecarboxaldehyde, a related compound, has a boiling point of 105-107 °C/11 mmHg and a density of 1.607 g/mL at 25 °C.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(5-Bromothiophene-2-carboxamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, focusing on six unique fields:

Pharmaceuticals and Drug Development

This compound, with its unique thiophene-based structure, shows potential in the development of new pharmaceuticals. . The specific structure of this compound could be explored for its ability to interact with various biological targets, potentially leading to the development of new therapeutic agents.

Organic Electronics

Thiophene derivatives are widely used in organic electronics due to their excellent electronic properties. This compound could be investigated for its potential use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). .

Material Science

In material science, thiophene-based compounds are utilized for their ability to form stable and conductive polymers. This compound could be studied for its potential to create new materials with unique electrical and mechanical properties. .

Catalysis

The unique structure of this compound makes it a candidate for use as a catalyst or a catalyst precursor in various chemical reactions. Thiophene derivatives have been used in catalytic processes, including cross-coupling reactions and polymerization. .

Nonlinear Optical (NLO) Materials

Thiophene derivatives are known for their nonlinear optical properties, which are important in the development of advanced photonic devices. .

Biological Imaging

The unique electronic properties of thiophene derivatives make them suitable for use in biological imaging. This compound could be explored for its potential as a fluorescent probe or contrast agent in various imaging techniques, including fluorescence microscopy and magnetic resonance imaging (MRI). .

Mechanism of Action

Target of Action

They have been studied for their anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of Action

Thiophene derivatives often interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Without specific information on “2-(5-Bromothiophene-2-carboxamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide”, it’s difficult to say which biochemical pathways it might affect. Thiophene derivatives can affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The pharmacokinetic properties of a compound depend on its chemical structure, and can vary widely among different compounds .

Result of Action

Thiophene derivatives can have a variety of effects at the molecular and cellular level, depending on their specific biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of a compound .

Future Directions

Thiophene-based compounds continue to be an area of active research due to their wide range of potential applications, from medicinal chemistry to material science.